Cas no 2097901-24-9 (3-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-1-(thiophen-2-yl)methylurea)

• Product Name: 3-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-1-(thiophen-2-yl)methylurea
• CAS No: 2097901-24-9
• MF: C₁₆H₁₆N₂O₂S₃
• MW: 364.505439758301
• CID: 6445142
• PubChem ID: 126852706
• Update Time: 2025-06-08

3-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-1-(thiophen-2-yl)methylurea Chemical and Physical Properties

Names and Identifiers

• 3-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-1-(thiophen-2-yl)methylurea
• 3-(2-{[2,2'-bithiophene]-5-yl}-2-hydroxyethyl)-1-[(thiophen-2-yl)methyl]urea
• F6517-2546
• AKOS032459593
• 2097901-24-9
• 1-[2-hydroxy-2-(5-thiophen-2-ylthiophen-2-yl)ethyl]-3-(thiophen-2-ylmethyl)urea

• Inchi： 1S/C16H16N2O2S3/c19-12(10-18-16(20)17-9-11-3-1-7-21-11)13-5-6-15(23-13)14-4-2-8-22-14/h1-8,12,19H,9-10H2,(H2,17,18,20)
• InChI Key： QWSDPEAVFALIHU-UHFFFAOYSA-N
• SMILES： S1C(C2=CC=CS2)=CC=C1C(CNC(NCC1=CC=CS1)=O)O

Computed Properties

• Exact Mass: 364.03739128g/mol
• Monoisotopic Mass: 364.03739128g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 146Ų

Additional information on 3-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-1-(thiophen-2-yl)methylurea

3-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-1-(thiophen-2-yl)methylurea (CAS No. 2097901-24-9): An Emerging Compound in Medicinal Chemistry

3-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-1-(thiophen-2-yl)methylurea (CAS No. 2097901-24-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of urea derivatives and is characterized by the presence of a thiophene moiety, which is known for its diverse biological properties.

The thiophene ring, a five-membered heterocyclic compound containing a sulfur atom, is a common structural motif in many bioactive molecules. The presence of this moiety in 3-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-1-(thiophen-2-yl)methylurea suggests that it may exhibit similar biological activities observed in other thiophene-containing compounds. Recent studies have shown that thiophene derivatives can possess a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties.

In the context of medicinal chemistry, the urea functional group in 3-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-1-(thiophen-2-yl)methylurea plays a crucial role in modulating its biological activity. Urea derivatives are known for their ability to form hydrogen bonds and interact with various biological targets, making them valuable scaffolds for drug discovery. The combination of the thiophene and urea moieties in this compound provides a unique platform for exploring new therapeutic applications.

3-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-1-(thiophen-2-yl)methylurea has been synthesized through a multi-step process involving the coupling of 5-bromothiophene with 5-bromobenzothiophene to form the bithiophene core, followed by the introduction of the hydroxyethyl and methylurea functionalities. This synthetic route highlights the versatility of modern organic synthesis techniques and the ability to tailor complex molecular structures for specific biological applications.

Recent research has focused on evaluating the biological activity of 3-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-1-(thiophen-2-yl)methylurea. Preliminary studies have shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has demonstrated promising anti-cancer properties by inducing apoptosis in cancer cells and inhibiting tumor growth in vitro.

The mechanism of action of 3-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-1-(thiophen-2-yl)methylurea is not yet fully understood but is believed to involve multiple pathways. One potential mechanism is the modulation of signaling pathways involved in inflammation and cancer progression. For instance, it may interact with key enzymes such as COX (cyclooxygenase) and LOX (lipoxygenase), which are involved in the production of pro-inflammatory mediators. Additionally, it may target specific receptors or transcription factors that play a role in cell proliferation and survival.

In addition to its anti-inflammatory and anti-cancer properties, 3-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-1-(thiophen-2-yl)methylurea has also shown potential as an anti-viral agent. Studies have demonstrated its ability to inhibit viral replication by interfering with viral entry or replication processes. This broad-spectrum activity makes it an attractive candidate for further investigation as a multi-target therapeutic agent.

The pharmacokinetic properties of 3-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-1-(thiophen-2-yl)methylurea are currently being studied to optimize its therapeutic potential. Preliminary data suggest that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for developing effective drug candidates. Further research is needed to fully characterize its pharmacokinetic profile and identify any potential side effects or toxicity issues.

In conclusion, 3-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-1-(thiophen-2-yl)methylurea (CAS No. 2097901-24-9) represents an exciting new compound with significant potential in medicinal chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further research and development as a therapeutic agent. Ongoing studies will continue to explore its mechanisms of action and optimize its pharmacological properties for clinical applications.